Cas no 61827-10-9 (Oxiraneundecanoic acid, 3-pentyl-)

• Product Name: Oxiraneundecanoic acid, 3-pentyl-
• CAS No: 61827-10-9
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 465199
• PubChem ID: 14475141
• Update Time: 2025-04-19

Oxiraneundecanoic acid, 3-pentyl- Chemical and Physical Properties

Names and Identifiers

• Oxiraneundecanoic acid, 3-pentyl-
• 11-(3-pentyloxiran-2-yl)undecanoic acid
• CHEMBL281921
• DTXSID20560757
• SCHEMBL3125556
• BDBM50280207
• 11-(3-Pentyl-oxiranyl)-undecanoic acid
• 61827-10-9
• 12,13-epoxyoctadecanoic acid

• Inchi： 1S/C18H34O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)
• InChI Key： AHXFZOAYPPCFEB-UHFFFAOYSA-N
• SMILES： O1C(CCCCC)C1CCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 298.25092
• Monoisotopic Mass: 298.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids